
Personal protective equipment for handling 3-
(Isopropylamino)propan-1-ol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-(Isopropylamino)propan-1-ol

Cat. No.: B1299340 Get Quote

Essential Safety and Handling Guide for 3-
(Isopropylamino)propan-1-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 3-(Isopropylamino)propan-1-ol (CAS No. 33918-15-9). Adherence to these

procedures is critical for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
3-(Isopropylamino)propan-1-ol is classified as a skin irritant (Category 2) and a serious eye

irritant (Category 2). Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to prevent exposure.

Summary of Required Personal Protective Equipment
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves.

Nitrile or Neoprene are

recommended.

Prevents skin contact and

irritation.

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes that

can cause serious eye

irritation.

Skin and Body Protection
Laboratory coat or chemical-

resistant apron.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

large quantities or in case of

insufficient ventilation.

Minimizes inhalation of any

potential vapors.

Quantitative Data on Glove Resistance
Specific breakthrough time data for 3-(Isopropylamino)propan-1-ol is limited. The following

table provides data for "Propanolamine (Monoisopropanolamine)," a closely related chemical,

to offer guidance. Users should always consult their specific glove manufacturer's chemical

resistance guide for definitive information.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1299340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glove Material
Breakthrough Time
(minutes)

Recommendation

Nitrile > 480[1]
Excellent: Suitable for

extended contact.

Neoprene 30[1]

Fair: Suitable for short-duration

tasks. Change gloves

frequently.

Butyl Rubber

No specific data available.

Generally offers good

resistance to alcohols and

amines.

Good (Anticipated): Likely

suitable for handling.

Viton

No specific data available.

Generally offers excellent

chemical resistance.

Excellent (Anticipated): Likely

suitable for extended contact.

Operational Plan for Safe Handling
This step-by-step protocol outlines the safe handling of 3-(Isopropylamino)propan-1-ol from

receipt to use.

Workflow for Safe Handling of 3-(Isopropylamino)propan-1-ol
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Preparation

Handling

Waste Management & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE:
- Nitrile/Neoprene Gloves

- Safety Goggles
- Lab Coat

Receiving and Inspection:
- Check for container integrity

- Label verification

Storage:
- Cool, dry, well-ventilated area

- Away from incompatible materials

Use in Laboratory:
- Work in a chemical fume hood

- Avoid generating aerosols

Collect Waste:
- Designated, sealed container
- Label as 'Hazardous Waste'

Dispose via Licensed Contractor:
- Follow institutional EHS guidelines

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1299340?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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